Cas no 91147-07-8 (methyl 3-(9H-beta-carbolin-1-yl)propanoate)

methyl 3-(9H-beta-carbolin-1-yl)propanoate structure

91147-07-8 structure

Product Name:methyl 3-(9H-beta-carbolin-1-yl)propanoate

CAS No:91147-07-8

MF:C₁₅H₁₄N₂O₂

MW:254.283863544464

CID:1967957

PubChem ID:5319542

Update Time:2024-03-01

methyl 3-(9H-beta-carbolin-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

- Infractine
- methyl 3-(9H-beta-carbolin-1-yl)propanoate
- 9H-Pyrido[3,4-b]indole-1-propanoic acid, methyl ester
- Infractin
- Methyl 9H-pyrido[3,4-b]indole-1-propanoate (ACI)
- Kumujanrine
- AKOS040734103
- 91147-07-8
- methyl 3-(9H-pyrido[3,4-b]indol-1-yl)propanoate
- Methyl 3-(9H-pyrido(3,4-b)indol-1-yl)propanoate
- FS-7954
- DTXSID40238426
- CHEBI:222843
- Inchi： 1S/C15H14N2O2/c1-19-14(18)7-6-13-15-11(8-9-16-13)10-4-2-3-5-12(10)17-15/h2-5,8-9,17H,6-7H2,1H3
- InChI Key： IYWBIIGDWQBZJQ-UHFFFAOYSA-N
- SMILES： O=C(CCC1C2=C(C3C(N2)=CC=CC=3)C=CN=1)OC

Computed Properties

Exact Mass: 254.10600
Monoisotopic Mass: 254.105527694g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 334
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 55Å²

Experimental Properties

Color/Form: Cryst.
PSA: 54.98000
LogP: 2.82170

methyl 3-(9H-beta-carbolin-1-yl)propanoate Production Method

Production Method 1

91147-07-8

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium , Carbon Solvents: Methanol

Reference

: β-Carboline alkaloids. Part 6. Total synthesis of the phosphodiesterase inhibitor infractine

Bracher, F.; Hildebrand, D., Pharmazie, 1995, 50(3), 182-3

Production Method 2

91147-07-8

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Methanol ; 24 h, reflux; reflux → rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 8

Reference

: Synthesis of Alkyl-Substituted Pyridines by Directed Pd(II)-Catalyzed C-H Activation of Alkanoic Amides

Hu, Peng; Bach, Thorsten, Synlett, 2015, 26(20), 2853-2857

Production Method 3

91147-07-8

Reaction Conditions

Reference

: Synthesis of manzamine C, infractine and 6-hydroxyinfractine

Nowak, Wolfgang; Gerlach, Hans, Liebigs Annalen der Chemie, 1993, (2), 153-9

Production Method 4

92870-51-4

91147-07-8

Reaction Conditions

1.1 Reagents: 2-Chloropyridine , Trifluoromethanesulfonic anhydride Solvents: Dichloromethane ; 1 min, -78 °C; 5 min, -78 °C; 5 min, -78 °C → 0 °C; 0 °C → rt; 3 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; rt

Reference

: Solution Phase and Nanoparticular Biosynthetically Inspired Interconnections in the Canthin-6-one β-Carboline Series and Study of Phenotypic Properties on C. elegans

Cebrian-Torrejon, Gerardo; Mackiewicz, Nicolas; Vazquez-Manrique, Rafael P.; Fournet, Alain; Figadere, Bruno; et al, European Journal of Organic Chemistry, 2013, 2013(26), 5821-5828